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Introduction
Vanadium carbonyl, also known as vanadium hexacarbonyl (V(CO)₆), is a highly reactive and

toxic organometallic compound.[1][2] It is a rare example of a paramagnetic, 17-electron metal

carbonyl.[2][3] Its unique chemical properties make it a valuable precursor and catalyst in

various chemical syntheses. However, its high toxicity necessitates strict adherence to safety

protocols to minimize exposure and ensure a safe laboratory environment.[4][5] These

application notes provide detailed safety precautions, handling protocols, and emergency

procedures for working with vanadium carbonyl.

Hazard Identification and Toxicity Summary
Vanadium carbonyl is classified as dangerous, with significant health risks associated with

exposure. It is toxic if swallowed and fatal if inhaled.[4][6] The primary hazards are associated
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with the toxicity of the vanadium metal and the release of carbon monoxide, a potent

respiratory poison.[5][7]

GHS Hazard Statements:

H301: Toxic if swallowed[4][6]

H330: Fatal if inhaled[4][6]

Primary Routes of Exposure: Inhalation, ingestion, and skin absorption.[4]

Health Effects:

Inhalation: Breathing high levels of vanadium can severely affect the lungs, throat, and eyes.

[4] Symptoms of inhalation exposure include lung irritation, coughing, wheezing, chest pain,

runny nose, and a sore throat.[4] Severe exposure can lead to toxic pneumonitis and

pulmonary edema, which may be delayed.[8]

Oral: Toxic if swallowed.[4] Ingestion can cause gastrointestinal irritation, nausea, vomiting,

and abdominal pain.[9][10]

Dermal: May be fatal if absorbed through the skin, causing irritation, redness, and

inflammation.[5][8]

Systemic Effects: Vanadium can damage alveolar macrophages, impairing the immune

response in the lungs.[4] It can also lead to neurotoxicity, hematological changes, and

damage to the liver and kidneys.[11][12]

Quantitative Data Summary
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Property Value Source

Molecular Formula C₆O₆V [4]

Molar Mass 219.00 g/mol [2][4]

Appearance
Blue-green to blue-black

crystals
[1][2]

Melting Point Decomposes [2]

Boiling Point Sublimes at 50 °C (15 mmHg) [2]

Solubility

Insoluble in water; 5 g/L in

hexane; more soluble in

dichloromethane

[1][2]

NIOSH Recommended

Airborne Exposure Limit (as

Vanadium dust)

0.05 mg/m³ (should not be

exceeded at any time)
[10]

Acute Inhalation Minimum Risk

Level
0.0002 mg/m³ [4]

Intermediate Oral Minimum

Risk Level
0.003 mg/kg/day [4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

All work with vanadium carbonyl must be conducted in a properly functioning chemical

fume hood or a glove box to minimize inhalation exposure.[5][7]

If the experimental setup cannot be contained within a fume hood or glove box, a completely

closed system with local exhaust ventilation is mandatory. Contact Environmental Health &
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Safety (EH&S) for assessment.[5]

Use explosion-proof equipment and take measures to prevent the build-up of electrostatic

charge.[7]

Personal Protective Equipment (PPE):

Body Protection: A flame-resistant lab coat is required.[5]

Hand Protection: Skin protection is critical.[5] Due to the high toxicity, wearing double gloves

is recommended. A combination of nitrile gloves underneath more resistant gloves like

SilverShield® should be considered.[5] Always inspect gloves for integrity before use.[13]

Eye Protection: Tightly sealed, ANSI Z87.1-compliant safety goggles are mandatory.[5] A

face shield should also be worn.[13]

Respiratory Protection: If there is any risk of exposure outside of a fume hood or glovebox, a

NIOSH/MSHA-approved air-purifying respirator with an appropriate cartridge or a positive-

pressure air-supplied respirator must be used.[6][14]

Storage and Handling Procedures
Storage: Vanadium carbonyl is air, heat, and light-sensitive.[7] It should be stored in a cool,

dry, and dark area in tightly sealed containers under an inert atmosphere (e.g., argon).[3][5]

Recommended storage temperature is 2-8 °C in a refrigerator rated for flammable materials.

[5][7]

Handling:

Handle under an inert gas atmosphere using Schlenk line or glovebox techniques.[3][5]

Avoid the formation of dust and aerosols.[5]

Do not eat, drink, or smoke in areas where vanadium carbonyl is handled.[6][10]

Wash hands thoroughly after handling.[13]

Emergency Procedures
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Spill:

DO NOT ATTEMPT TO CLEAN UP A SPILL YOURSELF.[5]

Evacuate the area immediately and notify others.[5]

Call emergency services (911 or your institution's emergency number).[5]

Remain at a safe distance to provide information to first responders.[5]

Fire:

DO NOT USE WATER.[5]

Use a Class D dry powder extinguisher, dry sand, or dolomite.[5][14]

Ambient fire may liberate hazardous vapors, including vanadium oxides and carbon

monoxide.[6][8]

First Aid:

Inhalation: Move the person to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

[6][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[6][13]

Ingestion: Rinse mouth with water. DO NOT induce vomiting. Seek immediate medical

attention.[5][6]

Protocol: Synthesis of a Vanadium Carbonyl
Derivative (Illustrative Example)
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This protocol is for the synthesis of a cyclopentadienyl vanadium carbonyl complex, a

common reaction type for V(CO)₆. This procedure must only be carried out by trained

personnel in a controlled laboratory setting following all safety precautions outlined above.

Objective: To synthesize (C₅H₅)V(CO)₄ from V(CO)₆.

Materials:

Vanadium hexacarbonyl (V(CO)₆)

Cyclopentadienyl sodium (NaC₅H₅) solution in THF

Anhydrous tetrahydrofuran (THF)

Anhydrous hexane

Schlenk flask and line

Cannula

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Procedure:

Under an inert atmosphere, dissolve a known quantity of V(CO)₆ in anhydrous THF in a

Schlenk flask equipped with a magnetic stir bar.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add one equivalent of NaC₅H₅ solution in THF to the V(CO)₆ solution via cannula with

vigorous stirring.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Monitor the reaction by IR spectroscopy for the disappearance of the V(CO)₆ starting

material and the appearance of the product peaks.
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Once the reaction is complete, remove the solvent under reduced pressure.

Extract the product with anhydrous hexane and filter to remove any insoluble byproducts.

Remove the hexane under reduced pressure to yield the crude product.

Purify the product by sublimation or chromatography as required.

Diagrams

Preparation

Don Personal Protective Equipment (PPE)
- Flame-resistant lab coat

- Double gloves (Nitrile + SilverShield)
- Safety goggles and face shield

Verify Engineering Controls
- Fume hood/glove box operational

- Inert atmosphere setup

Handling Vanadium Carbonyl

Proper Storage
- Tightly sealed container

- Under inert gas
- 2-8 °C, dark

Post-experiment

Waste Disposal
- Collect in sealed, labeled container

- Dispose as hazardous waste

Waste generation

Emergency Response

Spill Fire Personal Exposure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Vanadium Carbonyl.
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Start: Setup under Inert Gas
(Schlenk Line/Glove Box) Dissolve V(CO)6 in THF Cool to -78 °C Add NaC5H5 Solution React and Warm to RT Monitor Reaction (e.g., IR) WorkupReaction Complete Remove Solvent Extract with Hexane Purify Product

(e.g., Sublimation) End: Isolated Product

Click to download full resolution via product page

Caption: Synthesis of a Vanadium Carbonyl Derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215037/docs#application-notes-and-protocols-
safety-precautions-for-working-with-vanadium-carbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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